Cas no 651322-74-6 (1,3,5-Benzenetriol, 2,4-bis[(2-bromophenyl)hydroxymethyl]-)
651322-74-6 structure
Product Name:1,3,5-Benzenetriol, 2,4-bis[(2-bromophenyl)hydroxymethyl]-
CAS No:651322-74-6
MF:C20H16Br2O5
MW:496.14604473114
CID:405749
PubChem ID:71376874
Update Time:2025-04-19
1,3,5-Benzenetriol, 2,4-bis[(2-bromophenyl)hydroxymethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetriol, 2,4-bis[(2-bromophenyl)hydroxymethyl]-
- 2,4-bis[(2-bromophenyl)-hydroxymethyl]benzene-1,3,5-triol
- 651322-74-6
- 2,4-Bis[(2-bromophenyl)(hydroxy)methyl]benzene-1,3,5-triol
- DTXSID40799542
-
- Inchi: 1S/C20H16Br2O5/c21-12-7-3-1-5-10(12)18(25)16-14(23)9-15(24)17(20(16)27)19(26)11-6-2-4-8-13(11)22/h1-9,18-19,23-27H
- InChI Key: FIQQXXJFNZRUIF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(C1C(=CC(=C(C=1O)C(C1C=CC=CC=1Br)O)O)O)O
Computed Properties
- Exact Mass: 493.93638
- Monoisotopic Mass: 493.93645g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 101.15
1,3,5-Benzenetriol, 2,4-bis[(2-bromophenyl)hydroxymethyl]- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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